4-(4-Bromo-3,5-dimethoxyphenyl)-5-methyloxazole
Cat. No. B8380716
M. Wt: 298.13 g/mol
InChI Key: GEMFEUIHLRJJCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434707B2
Procedure details
A solution of 2-bromo-1-(4-bromo-3,5-dimethoxyphenyl)propan-1-one (1.07 g, 3.04 mmol) in formamide (10 mL) in an oven-dried flask under argon was heated at 110° C. for 16 hrs. After cooling to room temp, EtOAc and saturated aqueous NaHCO3 were carefully added and the mixture was stirred for 15 minutes. It was then extracted with EtOAc twice and the combined organics were washed with H2O and brine, dried over Na2SO4 and concentrated. Purification by chromatography (30% EtOAc-hexanes) gave 4-(4-bromo-3,5-dimethoxyphenyl)-5-methyloxazole as a yellow solid (0.496 g, 55% yield).
Quantity
1.07 g
Type
reactant
Reaction Step One
Yield
55%
Identifiers
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REACTION_CXSMILES
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Br[CH:2]([CH3:16])[C:3]([C:5]1[CH:10]=[C:9]([O:11][CH3:12])[C:8]([Br:13])=[C:7]([O:14][CH3:15])[CH:6]=1)=O.CCOC(C)=O.C([O-])(O)=O.[Na+].[CH:28]([NH2:30])=[O:29]>>[Br:13][C:8]1[C:9]([O:11][CH3:12])=[CH:10][C:5]([C:3]2[N:30]=[CH:28][O:29][C:2]=2[CH3:16])=[CH:6][C:7]=1[O:14][CH3:15] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.07 g
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Type
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reactant
|
|
Smiles
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BrC(C(=O)C1=CC(=C(C(=C1)OC)Br)OC)C
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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C(=O)N
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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It was then extracted with EtOAc twice
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WASH
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Type
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WASH
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Details
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the combined organics were washed with H2O and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
|
Purification by chromatography (30% EtOAc-hexanes)
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
|
product
|
|
Smiles
|
BrC1=C(C=C(C=C1OC)C=1N=COC1C)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.496 g | |
| YIELD: PERCENTYIELD | 55% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
